Cas no 2877650-34-3 (N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide)

N-{[1-(2-Cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide is a structurally complex small molecule featuring a fluorinated piperidine core linked to a cyanopyridine moiety and an oxolane carboxamide group. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry, particularly in the development of CNS-targeting agents or enzyme modulators. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the cyanopyridine and oxolane groups contribute to solubility and molecular recognition. Its well-defined stereochemistry and functional group diversity make it a valuable scaffold for structure-activity relationship studies in drug discovery. The compound is suited for applications requiring precise molecular interactions, such as kinase inhibition or receptor modulation.
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide structure
2877650-34-3 structure
Product Name:N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
CAS No:2877650-34-3
MF:C17H21FN4O2
MW:332.372647047043
CID:5309291
PubChem ID:165432194
Update Time:2025-06-15

N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • F6822-3748
    • N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
    • 2877650-34-3
    • AKOS040887416
    • N-[[1-(2-Cyano-3-pyridinyl)-4-fluoro-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide
    • Inchi: 1S/C17H21FN4O2/c18-17(12-21-16(23)13-3-9-24-11-13)4-7-22(8-5-17)15-2-1-6-20-14(15)10-19/h1-2,6,13H,3-5,7-9,11-12H2,(H,21,23)
    • InChI Key: FWIKHSAKCDFVEW-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NCC2(F)CCN(C3=CC=CN=C3C#N)CC2)=O)C1

Computed Properties

  • Exact Mass: 332.16485409g/mol
  • Monoisotopic Mass: 332.16485409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 605.5±55.0 °C(Predicted)
  • pka: 14.97±0.20(Predicted)

N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6822-3748-2μmol
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6822-3748-5μmol
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
5μmol
$94.5 2023-09-07
Life Chemicals
F6822-3748-10μmol
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
10μmol
$103.5 2023-09-07
Life Chemicals
F6822-3748-20μmol
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
20μmol
$118.5 2023-09-07
Life Chemicals
F6822-3748-1mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
1mg
$81.0 2023-09-07
Life Chemicals
F6822-3748-2mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
2mg
$88.5 2023-09-07
Life Chemicals
F6822-3748-3mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
3mg
$94.5 2023-09-07
Life Chemicals
F6822-3748-4mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
4mg
$99.0 2023-09-07
Life Chemicals
F6822-3748-5mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
5mg
$103.5 2023-09-07
Life Chemicals
F6822-3748-10mg
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
2877650-34-3
10mg
$118.5 2023-09-07

N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Related Literature

Additional information on N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide

Research Brief on N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877650-34-3)

The compound N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877650-34-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of neurological disorders and oncology.

Recent research has elucidated the synthetic pathways for N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide, highlighting its efficient production and scalability. The compound's structure, featuring a fluoropiperidine core and a cyanopyridine moiety, suggests high binding affinity for certain enzyme targets. Preliminary in vitro studies have demonstrated its inhibitory effects on key enzymes involved in neurodegenerative diseases, making it a potential lead compound for drug development.

In addition to its neurological applications, N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide has shown promise in oncology research. Recent findings indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its interaction with specific protein kinases that are overexpressed in malignant tissues. Further studies are underway to explore its mechanism of action and optimize its pharmacokinetic properties.

The pharmacological profile of N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide has also been investigated in preclinical models. Results suggest favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and dose-dependent toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its efficacy and reduce adverse effects.

In conclusion, N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its dual potential in treating neurological disorders and cancer underscores its versatility and therapeutic value. Ongoing research aims to further characterize its biological activities and translate these findings into clinical applications. The compound's unique chemical structure and promising preliminary data make it a focal point for future drug discovery efforts.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.